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Compound of Interest

Compound Name: Nifuroxazide-d4

Cat. No.: B588903

Nifuroxazide-d4: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nifuroxazide-d4, the deuterated analog of the nitrofuran antibiotic nifuroxazide, serves as a
critical internal standard for the accurate quantification of nifuroxazide in biological matrices.
This technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, and biological activities of Nifuroxazide-d4. Detailed experimental protocols for the
synthesis of nifuroxazide and a validated HPLC-MS/MS method for its quantification using
Nifuroxazide-d4 are presented. Furthermore, this guide elucidates the key signaling pathways
affected by nifuroxazide, namely its antibacterial mechanism of action and its role as a STAT3
inhibitor, with illustrative diagrams generated using the DOT language.

Chemical Structure and Properties

Nifuroxazide-d4 is a stable, isotopically labeled form of nifuroxazide, where four hydrogen
atoms on the phenol ring have been replaced with deuterium. This substitution results in a
higher molecular weight compared to the parent compound, making it an ideal internal
standard for mass spectrometry-based analytical methods.

Chemical Structure:
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Table 1: Physicochemical Properties of Nifuroxazide-d4

Property Value Reference(s)

4-hydroxy-N'-[(E)-(5-nitrofuran-

2-

IUPAC Name _ _ _
yl)methylideneamino]lbenzamid
e-2,3,5,6-d4
Nifuroxazide-d4; (E)-4-
hydroxy-N'-((5-nitrofuran-2-

Synonyms ]
yl)methylene)benzohydrazide-
d4

CAS Number 1188487-83-3

Chemical Formula C12Hs5D4N30s

Molecular Weight 279.24 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO and DMF

Biological Activity and Mechanism of Action

Nifuroxazide is a broad-spectrum intestinal antiseptic with a localized action within the
gastrointestinal tract.[1] Its deuterated form, Nifuroxazide-d4, is expected to exhibit similar
biological activities.

Antibacterial Activity
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The primary mechanism of action of nifuroxazide as an antibiotic involves the reduction of its
nitro group by bacterial nitroreductases. This process generates reactive nitro radicals that are
capable of damaging bacterial DNA, proteins, and other essential cellular components,
ultimately leading to bacterial cell death.[1][2] This mechanism is effective against a range of
Gram-positive and Gram-negative enteropathogenic bacteria.[3][4]
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Nifuroxazide Synthesis

. . U ~ . . ~ Condensation with - q
p-Hydroxybenzoic Acid Esterification > Hydrazinolysis 2| snitrofurfural diethyl acetal Nifuroxazide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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